Cas no 21786-97-0 (4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid)

• Product Name: 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid
• CAS No: 21786-97-0
• MF: C₁₁H₆N₂O₃S
• MW: 246.241940975189
• CID: 1079059
• PubChem ID: 2725859
• Update Time: 2025-06-08

4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid
• AKOS000300348
• SCHEMBL11734087
• PIINGSXUWUVNKU-UHFFFAOYSA-N
• 4-oxopyrimido[2,1-b][1,3]benzothiazole-3-carboxylic acid
• 13-OXO-8-THIA-1,10-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,9,11-PENTAENE-12-CARBOXYLIC ACID
• HMS558B13
• CCG-1238
• Oprea1_133483
• 4-Oxo-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylicacid
• 3-carboxy-4-oxo-4H-pyrimido[2,1-b]benzothiazole
• Maybridge1_005843
• SDCCGMLS-0066196.P001
• 4-Oxo-4H-benzo[d]pyrimido[2.1-b][1.3]thiazole-3-carboxylic acid
• 21786-97-0
• 4-Oxo-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylic acid
• DTXSID00369386
• CHEMBL347396

• MDL： MFCD00126794
• Inchi： 1S/C11H6N2O3S/c14-9-6(10(15)16)5-12-11-13(9)7-3-1-2-4-8(7)17-11/h1-5H,(H,15,16)
• InChI Key： PIINGSXUWUVNKU-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(=O)O)C(N2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 246.00991323g/mol
• Monoisotopic Mass: 246.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.3Ų

Additional information on 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid

4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid (CAS No. 21786-97-0): An Overview of Its Structure, Properties, and Applications in Modern Research

4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid (CAS No. 21786-97-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its complex heterocyclic structure, has been the subject of numerous studies due to its potential applications in drug discovery, fluorescence imaging, and other advanced scientific research areas.

The structure of 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid is particularly noteworthy. It consists of a fluorene core with a thioether and diazine moiety incorporated into the ring system. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The carboxylic acid group at the 3-position further enhances its reactivity and solubility in various solvents, making it an attractive candidate for a wide range of chemical reactions and biological assays.

Recent research has highlighted the potential of 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant antimicrobial and antiviral properties, making it a promising lead for the design of new drugs to combat infectious diseases. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the field of coordination chemistry, where it can be used to create metallo-drugs with enhanced biological activity.

In the realm of fluorescence imaging, 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid has shown remarkable promise. Its strong fluorescence properties and high photostability make it an ideal probe for cellular imaging applications. Researchers have utilized this compound to visualize various cellular processes, including protein-protein interactions and intracellular signaling pathways. The ability to tailor its fluorescence properties through chemical modifications further expands its utility in this field.

Moreover, the compound's photochemical behavior has been extensively studied. It exhibits efficient photoisomerization and photocleavage reactions under specific conditions, which can be harnessed for developing smart materials and photoresponsive systems. These properties have potential applications in areas such as optoelectronics, where light-responsive materials are crucial for the development of advanced devices.

The synthesis of 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid involves a series of well-defined steps that can be optimized for large-scale production. Common synthetic routes include multistep reactions involving condensation, cyclization, and oxidation processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing the overall cost and environmental impact of its production.

In terms of safety, while 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid is not classified as a hazardous substance under current regulations, proper handling and storage protocols should be followed to ensure safe use in laboratory settings. Researchers are advised to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

The future outlook for 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid is highly promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see even more innovative applications in fields such as drug discovery, materials science, and biotechnology.

In conclusion, 4-Oxo-4H-9-thia-1,4a-diaza-fluorene-3-carboxylic acid (CAS No. 21786-97-0) stands out as a remarkable compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool for researchers across multiple disciplines. As research progresses, it is expected that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.